Cas no 1170169-27-3 (1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product name: 1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1170169-27-3
• MF: C₈H₁₂N₂O
• MW: 152.194
• MDL: MFCD09701732
• CID: 3159078
• PubChem ID: 25247767

1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-1H-pyrazole-4-carbaldehyde
• AKOS005167918
• 1-(SEC-BUTYL)PYRAZOLE-4-CARBALDEHYDE
• VWB16927
• STK352107
• 1-sec-butyl-1H-pyrazole-4-carbaldehyde
• 1-sec-butylpyrazole-4-carbaldehyde
• CS-0235308
• 1-butan-2-ylpyrazole-4-carbaldehyde
• MFCD09701732
• F8880-4120
• Z802546144
• G60395
• 1170169-27-3
• EN300-155224
• 1-(sec-Butyl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD09701732
• Inchi： InChI=1S/C8H12N2O/c1-3-7(2)10-5-8(6-11)4-9-10/h4-7H,3H2,1-2H3
• InChI Key： AULIHUMPHCEXEU-UHFFFAOYSA-N
• SMILES： CCC(C)N1C=C(C=N1)C=O

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes